Cas no 5351-04-2 (3-(diethylamino)propanenitrile)

3-(diethylamino)propanenitrile Properties

Names and Identifiers

• Propanenitrile,3-(diethylamino)-
• 3-(DIETHYLAMINO)-PROPANENITRILE
• 3-Diethylaminopropionitrile
• 3-Diethylaminopropiononitrile
• 3-(diethylamino)propanenitrile
• NSC 95
• W-110029
• SCHEMBL64558
• 3-(Diethylamino)propanenitrile
• 3-(diethylamino)-propionitrile
• AI3-13185
• 3-(Diethylamino)propionitrile
• N-(2-Cyanoethyl)diethylamine
• EINECS 226-323-9
• Z53116564
• MFCD00013820
• NSC-56550
• AKOS000119757
• UNII-AZT87H1OVI
• EC 226-323-9
• Propanenitrile, 3-(diethylamino)-
• NSC56550
• NSC 56550
• DTXSID1063807
• NS00002164
• 3-diethylaminopropionitrile
• InChI=1/C7H14N2/c1-3-9(4-2)7-5-6-8/h3-5,7H2,1-2H
• 5351-04-2
• NSC95
• CS-0235841
• F83152
• NSC-95
• Propionitrile, 3-(diethylamino)-
• N,N-DIETHYLAMINOPROPIONITRILE
• 3-(diethylamino)propionitrile, AldrichCPR
• FT-0613753
• LS-12506
• IPKHAN 110
• EN300-16260
• AZT87H1OVI
• ethane, 1-cyano-2-diethylamino-
• ALBB-033165
• +Expand

• InChIKey： LFFKXGFSDGRFQA-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14N2/c1-3-9(4-2)7-5-6-8/h3-5,7H2,1-2H3
• SMILES： CCN(CC)CCC#N

Computed Properties

• Exact Mass: 126.11600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 126.115698
• Heavy Atom Count: 9
• Complexity: 96.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Surface Charge: 0
• Topological Polar Surface Area: 27

Experimental Properties

• LogP: 1.24188
• PSA: 27.03000
• Refractive Index: 1.4345-1.4365
• Boiling Point: 197 °C
• Melting Point: -64 °C
• Flash Point: 79 °C
• Color/Form: Not determined
• Solubility: Not determined.
• Density: 0.86

3-(diethylamino)propanenitrile Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： 36/37/38-22

3-(diethylamino)propanenitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%